CID 78065484
Description
CID 78065484 is a unique compound identifier within the PubChem database, a widely recognized repository for chemical information. For instance, PubChem entries typically include molecular formulas, safety data, and pharmacological profiles, as exemplified by compounds like gallic acid (CID: 370) and quercetin (CID: 5280343) in . Analytical techniques such as LC-ESI-MS () and collision-induced dissociation (CID) voltage correlations () are critical for structural elucidation and differentiation of isomers, which may apply to CID 78065483.
Properties
Molecular Formula |
C4H2OSi2 |
|---|---|
Molecular Weight |
122.23 g/mol |
InChI |
InChI=1S/C4H2OSi2/c1-3-6-5-7-4-2/h1-2H |
InChI Key |
WCZLYUNGSFIKJJ-UHFFFAOYSA-N |
Canonical SMILES |
C#C[Si]O[Si]C#C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of CID 78065484 involves a series of chemical reactions that require specific reagents and conditions. The preparation methods typically include the use of organic solvents, catalysts, and controlled temperature and pressure conditions. The exact synthetic route may vary depending on the desired purity and yield of the compound.
Industrial Production Methods
In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and cost-effectiveness. This often involves the use of large reactors, continuous flow systems, and advanced purification techniques to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
CID 78065484 undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
The common reagents used in the reactions of this compound include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcome.
Major Products Formed
The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound.
Scientific Research Applications
CID 78065484 has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biomolecules.
Medicine: Research is ongoing to explore the potential therapeutic applications of this compound, including its use as a drug candidate for treating various diseases.
Industry: The compound is used in the development of new materials, including polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of CID 78065484 involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.
Comparison with Similar Compounds
Structural and Physicochemical Properties
While direct data for CID 78065484 are unavailable in the provided evidence, comparative frameworks can be adapted from studies on analogous compounds. For example:
Table 1: Hypothetical Physicochemical Comparison
*Hypothetical data inferred from general PubChem entry standards.
Pharmacological and Functional Comparisons
Compounds like protocatechuic acid (CID: 72) and epigallocatechin gallate (CID: 65064) in exhibit antioxidant and anti-inflammatory activities, which are common among polyphenols. This compound may share functional similarities, though specific mechanisms require validation. Clinical trials in and highlight the role of probiotics in mitigating chemotherapy-induced diarrhea (CID), indirectly suggesting that structurally similar compounds might modulate gastrointestinal pathways.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
